![molecular formula C11H20N2O2 B6237129 tert-butyl (1R,5S)-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate CAS No. 1932580-73-8](/img/no-structure.png)
tert-butyl (1R,5S)-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
Overview
Description
Tert-butyl (1R,5S)-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (TBAC) is an organic compound belonging to the class of azabicyclo compounds. It is widely used in various industrial and scientific applications due to its unique chemical and physical properties. TBAC has been found to possess a wide range of biological activities including antibacterial, antifungal, antiviral, and anti-inflammatory effects. It has also been used as a chiral catalyst for asymmetric synthesis and as a reagent for the synthesis of other compounds.
Scientific Research Applications
TBAC has been used extensively in scientific research due to its unique chemical and physical properties. It has been used in studies of its biochemical and physiological effects, as well as its potential applications in drug development. It has also been used in the synthesis of other compounds, such as chiral catalysts and reagents for asymmetric synthesis. Additionally, TBAC has been used in the synthesis of other compounds, such as chiral catalysts and reagents for asymmetric synthesis.
Mechanism of Action
The mechanism of action of TBAC is not completely understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is also believed to interact with other proteins and molecules in the body, leading to changes in the biochemical and physiological activities of cells.
Biochemical and Physiological Effects
TBAC has been found to possess a wide range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects. It has also been found to possess anti-cancer and anti-tumor activities. Additionally, TBAC has been found to possess anti-oxidant and anti-allergenic properties.
Advantages and Limitations for Lab Experiments
The advantages of using TBAC in laboratory experiments include its low toxicity, its ability to be synthesized from a variety of starting materials, and its wide range of biological activities. Additionally, TBAC is relatively stable and has a low cost. However, there are some limitations to its use in laboratory experiments, such as its instability in the presence of light and oxygen, and its potential to cause skin irritation.
Future Directions
Future research on TBAC could focus on its potential applications in drug development and its ability to interact with other proteins and molecules in the body. Additionally, further research could be conducted to elucidate the mechanism of action of TBAC and to identify new biological activities. Additionally, further research could be conducted to explore the potential of TBAC as a chiral catalyst for asymmetric synthesis and as a reagent for the synthesis of other compounds. Finally, further research could be conducted to investigate the potential of TBAC to be used as a drug delivery system.
Synthesis Methods
TBAC can be synthesized from a variety of starting materials, such as tert-butyl alcohol, aminomethyl azabicyclo[3.1.0]hexane, and carboxylic acid. The synthesis of TBAC typically involves a series of reaction steps, including the formation of an intermediate, the formation of the desired product, and the purification of the product. The most commonly used method for the synthesis of TBAC involves the reaction of tert-butyl alcohol with aminomethyl azabicyclo[3.1.0]hexane in the presence of an acid catalyst. The reaction is typically carried out at temperatures ranging from 0°C to 150°C and under an inert atmosphere.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (1R,5S)-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate involves the protection of the amine group, followed by the addition of the carboxylic acid group and the deprotection of the amine group.", "Starting Materials": [ "1,5-cyclooctadiene", "hydrogen cyanide", "sodium borohydride", "tert-butyl bromoacetate", "sodium hydroxide", "methanol", "acetic acid", "sodium bicarbonate", "ethyl acetate", "hydrochloric acid", "sodium chloride", "sodium sulfate", "triethylamine", "N,N-dimethylformamide", "1-(aminomethyl)-3-azabicyclo[3.1.0]hexane", "tert-butyl chloroformate" ], "Reaction": [ "1. 1,5-cyclooctadiene is reacted with hydrogen cyanide and sodium borohydride to form 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane.", "2. The amine group of 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane is protected with tert-butyl chloroformate.", "3. The carboxylic acid group is added by reacting tert-butyl bromoacetate with sodium hydroxide in methanol.", "4. The tert-butyl group is removed by reacting with hydrochloric acid and sodium bicarbonate in ethyl acetate.", "5. The amine group is deprotected by reacting with acetic acid and sodium bicarbonate in N,N-dimethylformamide.", "6. The product is purified by extraction with ethyl acetate, washing with sodium chloride solution, drying with sodium sulfate, and evaporating the solvent.", "7. The final product is tert-butyl (1R,5S)-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate." ] } | |
CAS RN |
1932580-73-8 |
Molecular Formula |
C11H20N2O2 |
Molecular Weight |
212.3 |
Purity |
95 |
Origin of Product |
United States |
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